Cas no 87410-98-8 (1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(4-methylphenyl)butyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(4-methylphenyl)butyl]-
• CAS No: 87410-98-8
• MF: C₁₄H₁₉N₃S
• MW: 261.385761499405
• CID: 656601
• PubChem ID: 13272879
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(4-methylphenyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-methyl-5-[4-(4-methylphenyl)butyl]-
• N-methyl-5-[4-(4-methylphenyl)butyl]-1,3,4-thiadiazol-2-amine
• DTXSID50533818
• 87410-98-8

• Inchi： 1S/C14H19N3S/c1-11-7-9-12(10-8-11)5-3-4-6-13-16-17-14(15-2)18-13/h7-10H,3-6H2,1-2H3,(H,15,17)
• InChI Key： PIIVUONSLMOSME-UHFFFAOYSA-N
• SMILES： S1C(NC)=NN=C1CCCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 261.12996879g/mol
• Monoisotopic Mass: 261.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66Ų